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Compound of Interest

Compound Name:
1,3,5-Tris(4-

aminophenoxy)benzene

Cat. No.: B044158 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Tris(4-aminophenoxy)benzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, logistical, and disposal information for the handling of 1,3,5-
Tris(4-aminophenoxy)benzene. Adherence to these protocols is essential for ensuring a safe

laboratory environment and mitigating potential risks associated with this aromatic amine.

Immediate Safety and Hazard Information
1,3,5-Tris(4-aminophenoxy)benzene is classified as a hazardous chemical that can cause

significant irritation.[1][2][3] All personnel must be thoroughly trained on its hazards and

handling procedures before commencing any work.

Primary Hazards:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[2]
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Always consult the Safety Data Sheet (SDS) for the most current and comprehensive

information before handling this compound.[1][2]

Personal Protective Equipment (PPE) and Exposure
Limits
Due to the lack of specific occupational exposure limit (OEL) data for 1,3,5-Tris(4-
aminophenoxy)benzene, it is prudent to reference the limits for a structurally related aromatic

amine, aniline, to ensure a high margin of safety. Similarly, glove breakthrough times are

provided for aniline as a conservative proxy.

Parameter Guideline Source / Citation

Occupational Exposure Limits

(Aniline)

OSHA PEL (8-hr TWA) 5 ppm (19 mg/m³) [4][5]

NIOSH REL (10-hr TWA)
Potential Occupational

Carcinogen
[5]

ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m³) [4][5]

Glove Selection (Aniline)

Recommended

Butyl Rubber >480 minutes [6]

Viton™ >480 minutes [6]

Fair (Short-term use)

Neoprene 32 minutes [6]

Not Recommended

Nitrile <10 minutes [6]

Natural Rubber <10 minutes [6]
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Note: TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL =

Recommended Exposure Limit, TLV = Threshold Limit Value. Breakthrough times are based on

ASTM F 739 test methods and can vary based on glove thickness, manufacturer, and

temperature.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 1,3,5-Tris(4-aminophenoxy)benzene from

receipt to disposal.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a comprehensive risk assessment for the specific experiment.

Fume Hood Verification: Ensure a certified chemical fume hood is operational and available.

Emergency Equipment: Confirm immediate access to a safety shower, eyewash station, and

a Class "B" or "C" fire extinguisher.

PPE Donning: All personnel must don the required PPE as detailed in the table above before

entering the designated handling area. Double gloving (e.g., two pairs of nitrile or a

nitrile/neoprene combination for splash protection) is recommended.

2. Handling the Compound:

Weighing: Perform all weighing operations of the solid compound inside a chemical fume

hood or a ventilated balance enclosure to minimize inhalation of airborne particles.

Transfers and Solution Preparation: Conduct all transfers and solution preparations within

the fume hood. Add the solid to the solvent slowly to prevent splashing.

Reactions: Set up all reactions within the fume hood. Ensure apparatus is secure and away

from the sash.

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment

after use.
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PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use gloves and other contaminated disposable items as hazardous waste. Reusable

PPE should be cleaned according to established procedures.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing 1,3,5-Tris(4-aminophenoxy)benzene must be treated as hazardous

waste.

1. Waste Segregation and Collection:

Solid Waste: Collect unused compound, contaminated kimwipes, and disposable PPE in a

clearly labeled, sealed container for solid hazardous waste.

Liquid Waste: Collect solutions containing the compound in a dedicated, sealed, and clearly

labeled container for hazardous liquid waste. Do not mix with other waste streams.

2. Storage:

Store all waste containers in a designated and properly ventilated satellite accumulation area

within the laboratory, away from incompatible materials.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through a licensed and certified professional

waste disposal service.[2] Incineration in a chemical incinerator equipped with an afterburner

and scrubber is a common disposal method for aromatic amines.

Visual Workflow Guides
The following diagrams illustrate the essential workflows for safely handling 1,3,5-Tris(4-
aminophenoxy)benzene.
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Start: Handling
1,3,5-Tris(4-aminophenoxy)benzene

Work in a Certified
Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield

Wear Recommended Gloves
(e.g., Butyl or Viton)

Double-gloving is advised

Wear a Flame-Resistant
Lab Coat

Wear Closed-Toe,
Chemical-Resistant Shoes

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 1,3,5-Tris(4-aminophenoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

